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Compound of Interest

Compound Name: ATF3 inducer 1

Cat. No.: B10857232 Get Quote

Introduction

Activating Transcription Factor 3 (ATF3) is a key transcription factor involved in the cellular

adaptive-response network.[1] As a member of the ATF/CREB family, it is induced by a wide

array of stress signals and plays a pivotal role in regulating cellular processes such as

metabolism, inflammation, and apoptosis.[2][3][4] ATF3 inducer 1 is a potent small molecule

designed to increase the expression of both ATF3 mRNA and protein.[5][6] Its utility in research

has been demonstrated in studies showing its anti-metabolic syndrome (anti-MetS) activity in

mice and its effects on adipogenesis.[5][7]

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

stock solutions of ATF3 inducer 1 for in vitro use. This document provides a detailed protocol

for the preparation, storage, and handling of these solutions for researchers, scientists, and

drug development professionals.

Compound Information and Properties
A summary of the key physical and chemical properties of ATF3 inducer 1 is provided below.

This information is essential for accurate stock solution preparation.
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Property Value Reference

Molecular Formula C₁₂H₁₀N₂O₃ [5][8]

Molecular Weight 230.22 g/mol [5][8]

CAS Number 3038756-30-5 [5][8]

Appearance White to light yellow solid [5][8]

Purity (HPLC) >99% [8]

Solubility and Storage
The solubility and stability of ATF3 inducer 1 in DMSO are critical factors for maintaining its

biological activity.

Parameter Recommendation Reference

Solubility in DMSO Up to 125 mg/mL (542.96 mM) [5]

Storage (Solid Powder) 3 years at -20°C [5][8]

Storage (DMSO Stock

Solution)

6 months at -80°C or 1 month

at -20°C
[5][8][9]

Note: The solubility of ATF3 inducer 1 can be significantly affected by hygroscopic (water-

absorbed) DMSO. It is highly recommended to use newly opened, anhydrous-grade DMSO for

stock solution preparation.[5][6] If precipitation occurs, gentle warming and/or sonication can be

used to aid dissolution.[5][6]

Experimental Protocols
Materials

ATF3 inducer 1 (solid powder)

Anhydrous-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Pipettes and sterile filter tips

Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing a stock solution of ATF3
inducer 1.
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Preparation

Dissolution

Storage

1. Weigh ATF3 inducer 1

2. Add anhydrous DMSO

3. Vortex thoroughly

4. Sonicate if needed

5. Ensure complete dissolution

6. Aliquot into sterile tubes

7. Store at -80°C or -20°C

Click to download full resolution via product page

Workflow for preparing ATF3 inducer 1 stock solutions.

Step-by-Step Protocol for a 10 mM Stock Solution
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Preparation: Before starting, allow the vial of ATF3 inducer 1 powder to equilibrate to room

temperature to prevent moisture condensation.

Weighing: Accurately weigh out the desired amount of the compound using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.30

mg of ATF3 inducer 1.

Calculation: Use the following formula to determine the required mass for your desired

volume and concentration: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular

Weight ( g/mol )

Dissolution: Add the weighed powder to a sterile vial. Add the calculated volume of

anhydrous DMSO. For a 10 mM solution using 2.30 mg of powder, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved. A

clear solution should be obtained.

Sonication (if necessary): If the compound does not dissolve completely, place the vial in an

ultrasonic bath for short intervals until the solution is clear.[5]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[5][6] Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).[5]

Stock Solution Preparation Table
The table below provides quick-reference volumes of DMSO needed to prepare common stock

concentrations from a starting mass of 1 mg, 5 mg, or 10 mg of ATF3 inducer 1.
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Desired Concentration
Mass of ATF3 Inducer 1
(MW = 230.22)

Volume of DMSO to Add

1 mM 1 mg 4.34 mL

5 mg 21.72 mL

10 mg 43.44 mL

5 mM 1 mg 0.87 mL

5 mg 4.34 mL

10 mg 8.69 mL

10 mM 1 mg 0.43 mL

5 mg 2.17 mL

10 mg 4.34 mL

ATF3 Signaling Pathway
ATF3 inducer 1 promotes the expression of ATF3. The induction of the endogenous ATF3

gene is often mediated by stress-activated protein kinase (SAPK) signaling pathways, with the

p38 MAPK pathway playing a particularly critical role.[2] Various cellular stressors activate

upstream kinases, leading to the phosphorylation and activation of p38, which subsequently

promotes the transcription of the ATF3 gene.
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Simplified diagram of ATF3 induction via the p38 MAPK pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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